7,8-dihydro-6H-[1,3]dioxolo[4,5-e]isoindole

• IUPAC Name: 7,8-dihydro-6H-[1,3]dioxolo[4,5-e]isoindole
• InChI: InChI=1S/C9H9NO2/c1-2-8-9(12-5-11-8)7-4-10-3-6(1)7/h1-2,10H,3-5H2
• InChI Key: ODNLWWULZSLNAO-UHFFFAOYSA-N
• Canonical SMILES: C1C2=C(CN1)C3=C(C=C2)OCO3
• Molecular Formula: C9H9NO2
• Molecular Weight: 163.17 g/mol

Description

7,8-dihydro-6H-[1,3]dioxolo[4,5-e]isoindole is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. This compound is synthesized using a specific method and has been extensively studied to understand its mechanism of action, biochemical and physiological effects, and limitations for lab experiments. In

Mechanism of Action

The mechanism of action of 7,8-dihydro-6H-[1,3]dioxolo[4,5-e]isoindole is not fully understood. However, it has been proposed that the compound exerts its anticancer activity by inducing apoptosis in cancer cells. It has also been suggested that the compound inhibits the replication of viruses by interfering with viral RNA synthesis.
Biochemical and Physiological Effects
This compound has been found to have several biochemical and physiological effects. It has been shown to induce cell cycle arrest and apoptosis in cancer cells. Additionally, it has been found to inhibit the replication of certain viruses by interfering with viral RNA synthesis. Furthermore, it has been investigated as a fluorescent probe for imaging biological systems, as it has been found to have high photostability and low cytotoxicity.

Advantages and Limitations for Lab Experiments

One of the advantages of using 7,8-dihydro-6H-[1,3]dioxolo[4,5-e]isoindole in lab experiments is its potential as a fluorescent probe for imaging biological systems. It has been found to have high photostability and low cytotoxicity, making it a useful tool for imaging live cells. Additionally, it has been shown to inhibit the growth of cancer cells in vitro, making it a potential candidate for developing anticancer drugs.
However, one of the limitations of using this compound in lab experiments is its limited solubility in water. This can make it difficult to work with in aqueous environments. Additionally, its mechanism of action is not fully understood, which can make it challenging to interpret experimental results.

Future Directions

For research include further investigating its mechanism of action and potential applications in various fields.

Scientific Research Applications

7,8-dihydro-6H-[1,3]dioxolo[4,5-e]isoindole has several potential applications in scientific research. It has been studied for its anticancer activity, as it has been found to inhibit the growth of cancer cells in vitro. Additionally, it has been investigated for its antiviral activity, as it has been shown to inhibit the replication of certain viruses. Furthermore, it has been studied for its potential as a fluorescent probe for imaging biological systems.